6-ethoxy-3-((4-ethylphenyl)sulfonyl)-1-(3-methoxybenzyl)quinolin-4(1H)-one

• IUPAC Name: 6-ethoxy-3-(4-ethylphenyl)sulfonyl-1-[(3-methoxyphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C27H27NO5S/c1-4-19-9-12-23(13-10-19)34(30,31)26-18-28(17-20-7-6-8-21(15-20)32-3)25-14-11-22(33-5-2)16-24(25)27(26)29/h6-16,18H,4-5,17H2,1-3H3
• InChI Key: RWCNXVOAKVNZBP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC4=CC(=CC=C4)OC
• Molecular Formula: C27H27NO5S
• Molecular Weight: 477.6 g/mol

Description

6-ethoxy-3-((4-ethylphenyl)sulfonyl)-1-(3-methoxybenzyl)quinolin-4(1H)-one, also known as ESIQ, is a chemical compound that belongs to the quinoline family. This compound has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug design, and biological research.

Scientific Research Applications

Synthesis and Metabolic Studies

• Synthesis of Metabolites: Research focused on the efficient synthesis of metabolites related to quinoline compounds, highlighting the potential for studying drug metabolism and designing novel therapeutic agents. One study presented convenient syntheses of metabolites of a specific quinoline carboxylate, demonstrating the utility of methanesulfonyl as a protective group in high-yield reactions (Mizuno et al., 2006).

Chemical Reactions and Synthesis Techniques

• Regioselective Sulfoxide Thermolysis

  Investigations into the regioselectivity of sulfoxide thermolysis in β-Amino-α-sulfinyl Esters revealed insights into chemical reaction mechanisms, offering potential pathways for synthesizing complex molecules (Bänziger et al., 2002).

• Oxidative Dehydrobromination

  A study on the oxidative dehydrobromination of 3-(α-bromobenzyl)quinoxalin-2(1H)-ones showcased a simple and efficient synthetic route to quinoxalyl aryl ketones, underscoring the versatility of quinoline derivatives in organic synthesis (Gorbunova & Mamedov, 2006).

Material Science and Molecular Engineering

• Crystal Structure Analysis

  A comprehensive study on the crystal structure of a novel sulfonamide-dihydroquinolinone through experimental and theoretical approaches provided valuable information on molecular packing and intermolecular interactions. This kind of research aids in the understanding of molecular properties and the design of new materials (Moreira et al., 2019).

• Anion Coordination

  Exploration of different spatial orientations of amide derivatives on anion coordination contributed to the knowledge of molecular geometry and interactions. Such studies are crucial for developing sensors and devices based on molecular recognition (Kalita & Baruah, 2010).